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Compound of Interest

2-Amino-3-bromophenol
Compound Name:

hydrochloride
CAS No.: 855836-16-7
Cat. No.: B581995

Get Quote

Executive Summary & Chemical Profile

2-Amino-3-bromophenol hydrochloride is a sensitive isomeric intermediate used primarily in
the synthesis of heterocyclic pharmaceutical scaffolds (e.g., benzoxazoles). Unlike its free base
counterpart, the hydrochloride salt offers improved resistance to immediate oxidative darkening
but introduces significant hygroscopic risks.

Effective management of this compound requires a "Dual-Defense" strategy: preventing
hydrolysis-induced acidity changes and mitigating oxidative deamination.

Compound Identity
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Property Detail

Chemical Name 2-Amino-3-bromophenol hydrochloride

855836-16-7 (HCI Salt) / 116435-77-9 (Free

CAS Number
Base)
Molecular Formula CeHeBrNO[1][2][31[4]1[5]1[6][7118] - HCI
White to off-white crystalline powder (High
Appearance ) ] ]
Purity) Turns beige/brown upon degradation
Solubility Soluble in water, methanol, DMSO.

o Oxidation (Air), Moisture (Hygroscopic), Light
Key Sensitivities .
(Photosensitive)

Intrinsic Stability & Degradation Mechanisms

To preserve the integrity of 2-Amino-3-bromophenol hydrochloride, one must understand
the causality of its degradation. The presence of both an electron-donating hydroxyl group (-
OH) and an amino group (-NHz) on the benzene ring makes this compound highly susceptible

to oxidative quinone formation.

The Degradation Cascade

o Hygroscopic Activation: The HCI salt absorbs atmospheric moisture.

o Hydrolysis & pH Drift: Moisture creates localized aqueous micro-environments. While the salt
is acidic (stabilizing), excessive water can facilitate proton exchange.

o Auto-oxidation: In the presence of oxygen and light, the electron-rich aromatic ring
undergoes oxidation, forming highly colored quinone imines and polymeric "tars."

Visualization: Degradation Pathways

The following diagram illustrates the risk factors and chemical pathways leading to sample
failure.
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Figure 1: Mechanistic pathway of aminophenol degradation showing the synergistic effect of
moisture and oxygen.

Storage Protocols: The "Gold Standard"

Do not rely on standard refrigeration alone. The following protocol is required to maintain purity

>98% over extended periods (6+ months).

Primary Storage Conditions

o Temperature:-20°C (Long-term) or 2-8°C (Short-term < 1 month).
o Why: Low temperature kinetically inhibits the auto-oxidation reaction.
o Atmosphere:lnert Gas (Argon or Nitrogen).

o Why: Displaces oxygen, the primary reactant in degradation. Argon is preferred as it is
heavier than air and blankets the solid.

o Container:Amber Glass Vial with a PTFE-lined screw cap.
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o Why: Amber glass blocks UV light; PTFE provides a chemical-resistant, airtight seal.
Parafilm is insufficient for long-term moisture protection.

The Desiccation System (Critical)

Because the HCI salt is hygroscopic, it must be stored within a secondary containment system.
» Place the primary vial inside a secondary jar or desiccator.
e Add indicating silica gel or activated molecular sieves to the secondary jar.

» Self-Validating Step: Check the silica gel color weekly. If it changes color (indicating
saturation), the environment is compromised.

Handling & Reconstitution Workflows

Improper handling during weighing or solution preparation is the most common cause of
"unexplained” degradation.

Workflow: Safe Handling

o Equilibration: Allow the frozen vial to warm to room temperature before opening.

o Causality: Opening a cold vial condenses atmospheric moisture directly onto the
hygroscopic salt, initiating immediate degradation.

 Inert Sampling: Ideally, weigh inside a glove box or under a funnel of flowing nitrogen.

» Re-sealing: Purge the headspace with Argon/Nitrogen before closing the vial.

Workflow: Solution Preparation

Warning: The stability of 2-Amino-3-bromophenol is pH-dependent.

» Acidic (Stable): Dissolving the HCI salt in water/methanol usually yields an acidic pH (~3-4).
This solution is relatively stable for hours.

e Neutral/Basic (Unstable): If you neutralize the salt (e.g., adding base for a reaction), the free
amine becomes highly reactive. Use immediately.
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Figure 2: Decision tree for handling and solution preparation to minimize oxidative risk.

Quality Control & Self-Validation

Before using the reagent in critical experiments, validate its integrity using these indicators.

Visual Inspection (The "First Line" Defense)
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e Pass: Powder is white, off-white, or very pale cream.

e Warning: Powder is beige or light pink. (Purification may be needed).[5][9]

» Fail: Powder is brown, dark red, or sticky/clumped (indicates hydrolysis + oxidation).

Analytical Verification

Method Acceptance Criteria

Notes

Sharp peaks, correct
1H-NMR (DMSO-de) integration

Look for extra peaks in the
aromatic region (6.5-7.5 ppm)
indicating oxidation

byproducts.

Single major peak (>98%
HPLC g lorp (

Oxidized impurities often elute

earlier (more polar) or much

area).
later (polymers).

Sharp range (Literature varies, ) )

] ] ] Broadening of the melting
Melting Point typically >135°C for free base, o ) )

range >2°C indicates impurity.

salt may decompose).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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